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Compound of Interest

Compound Name: Enpiroline

Cat. No.: B142286

For Researchers, Scientists, and Drug Development Professionals

Application Note

This document provides a detailed standard operating procedure (SOP) for the preparation of
stock solutions of Enpiroline, an antimalarial agent.[1][2] Adherence to this protocol is crucial
for ensuring the accuracy, reproducibility, and reliability of experimental results in research and
drug development settings. The procedures outlined below are based on general best practices
for handling chemical compounds in a laboratory environment.[3][4][5]

Compound Information

Prior to preparing a stock solution, it is essential to gather and review all available information
pertaining to Enpiroline. This data should be clearly documented for easy reference.

Table 1: Physicochemical Properties of Enpiroline
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Property Value Source
(R)-[(2R)-piperidin-2-yl]-[2-
(trifluoromethyl)-6-[4-

IUPAC Name ) PubChem[1]
(trifluoromethyl)phenyl]-4-
pyridinyllmethanol

Molecular Formula C19H18FsN20 PubChem[1]

Molecular Weight 404.3 g/mol PubChem[1]
Typically a solid, crystalline

Appearance powder. Visual inspection is General Practice[3]
required.
To be determined by the user
or obtained from the supplier's

Solubility Certificate of Analysis (CoA). General Recommendation

DMSO is a common solvent for

similar research compounds.

Storage (Solid)

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area, protected

from light.

General Practice[6]

Storage (Solution)

To be determined based on
stability studies. Generally,
aliquots are stored at -20°C or
-80°C to minimize freeze-thaw

cycles.

General Practice[3][5]

Experimental Protocol: Preparation of a 10 mM
Enpiroline Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Enpiroline. The

calculations are based on the molecular weight of 404.3 g/mol . Adjust the calculations

accordingly for different desired concentrations.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Enpiroline
https://pubchem.ncbi.nlm.nih.gov/compound/Enpiroline
https://pubchem.ncbi.nlm.nih.gov/compound/Enpiroline
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8M7Y72EP9K
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/712/921/d8418pis.pdf
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8M7Y72EP9K
https://sriramchem.com/product/enpiroline-impurity-1/
https://www.benchchem.com/product/b142286?utm_src=pdf-body
https://www.benchchem.com/product/b142286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials and Equipment

e Enpiroline (solid)

e Analytical balance

e Spatula

» Weighing paper or boat

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (optional)

o Appropriate solvent (e.g., high-purity, anhydrous DMSO)

e Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves[6]

Procedure

2.2.1. Pre-Weighing Preparations

» Before opening, allow the vial containing Enpiroline to equilibrate to room temperature for a
minimum of 15-20 minutes. This prevents the condensation of atmospheric moisture onto the
compound.[3]

o Ensure all glassware and equipment are clean, dry, and, where necessary, sterile.[4]

» Perform all handling of the solid compound and the preparation of the solution in a certified
chemical fume hood.[6]

2.2.2. Calculation of Mass To prepare 1 mL of a 10 mM stock solution of Enpiroline (MW =
404.3 g/mol ):
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e Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
e Mass (mg) = 0.010 mol/L x 0.001 L x 404.3 g/mol x 1000 mg/g

e Mass (mg) = 4.043 mg

2.2.3. Weighing the Compound

» Place a clean weighing boat on the analytical balance and tare the balance.

o Carefully weigh out 4.043 mg of Enpiroline.

o Aseptically transfer the weighed Enpiroline into a sterile microcentrifuge tube.

2.2.4. Dissolution

e Add 1 mL of the chosen solvent (e.g., DMSO) to the microcentrifuge tube containing the
Enpiroline powder.[3]

e Securely cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.[3]

 Visually inspect the solution to ensure there are no visible particles. If dissolution is
incomplete, sonication for a short period may be beneficial.[3]

2.2.5. Aliquoting and Storage

o To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes (e.g., 20 pL) in sterile, light-protected
microcentrifuge tubes or cryovials.[3]

o Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and the preparer's initials.[4][5]

« Store the aliquots at the recommended temperature, typically -20°C for short-term storage or
-80°C for long-term storage, and protect them from light.[3][5] The stability of Enpiroline in
solution should be validated by the end-user.

Visualizations
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Caption: Workflow for Enpiroline stock solution preparation.
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Caption: Key factors for reliable stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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